Cas no 827341-85-5 (2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester)

• Product name: 2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester
• CAS No: 827341-85-5
• MF: C₁₀H₁₃O₃F₃
• MW: 238.20362
• CID: 684411
• PubChem ID: 57495158

2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester
• (4-hydroxycyclohexyl) 2-(trifluoromethyl)prop-2-enoate
• SCHEMBL6316283
• DTXSID30726903
• 4-Hydroxycyclohexyl 2-(trifluoromethyl)prop-2-enoate
• JDKIDLYWKMUPJH-UHFFFAOYSA-N
• 827341-85-5

• Inchi： InChI=1S/C10H13F3O3/c1-6(10(11,12)13)9(15)16-8-4-2-7(14)3-5-8/h7-8,14H,1-5H2
• InChI Key： JDKIDLYWKMUPJH-UHFFFAOYSA-N
• SMILES： C=C(C(=O)OC1CCC(CC1)O)C(F)(F)F

Computed Properties

• Exact Mass: 238.08167876g/mol
• Monoisotopic Mass: 238.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų